Cas no 921584-55-6 (4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 921584-55-6
• MF: C₁₈H₁₃ClFN₃O₂S
• MW: 389.831125020981
• CID: 5933141
• PubChem ID: 18567935
• Update Time: 2025-06-08

4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide
• 4-Thiazoleacetamide, 2-[(4-chlorobenzoyl)amino]-N-(4-fluorophenyl)-
• 4-chloro-N-(4-{[(4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide
• AKOS024628134
• 921584-55-6
• F2202-0226
• 4-chloro-N-[4-[2-(4-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• 4-chloro-N-(4-(2-((4-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide

• Inchi： 1S/C18H13ClFN3O2S/c19-12-3-1-11(2-4-12)17(25)23-18-22-15(10-26-18)9-16(24)21-14-7-5-13(20)6-8-14/h1-8,10H,9H2,(H,21,24)(H,22,23,25)
• InChI Key： WLJXCTHMIJSUMM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(F)C=C2)=O)N=C1NC(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 389.0401037g/mol
• Monoisotopic Mass: 389.0401037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• pka: 6.85±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide

Introduction to 4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 921584-55-6 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide, provides a detailed insight into its structural composition and potential biological activities. This introduction aims to explore the compound's structure, synthesis, and its emerging role in medicinal chemistry and drug discovery.

At the core of this compound's identity is its intricate molecular framework, which includes a benzamide moiety linked to a thiazole ring. The presence of a chloro substituent at the fourth position of the benzene ring and a fluorophenyl carbamoylmethyl group attached to the thiazole ring adds layers of complexity and functionality. These structural elements are not arbitrary; they are strategically designed to interact with biological targets in specific ways, making the compound a promising candidate for further investigation.

The synthesis of such complex molecules is a testament to the advancements in organic chemistry. The process involves multiple steps, including condensation reactions, cyclization, and functional group transformations. Each step must be meticulously controlled to ensure high yield and purity. The use of advanced spectroscopic techniques like NMR and mass spectrometry plays a crucial role in verifying the structural integrity of the compound at each stage of synthesis.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. Thiazole derivatives, in particular, have shown promise as antimicrobial, anti-inflammatory, and anticancer agents. The compound under discussion incorporates a thiazole ring, which is known for its ability to modulate various biological pathways. The addition of other functional groups enhances its potential by increasing its binding affinity to biological targets.

The fluorine atom in the fluorophenyl group is another critical feature that contributes to the compound's uniqueness. Fluorine is often introduced into drug molecules to improve metabolic stability, binding affinity, and pharmacokinetic properties. In this context, the fluorine atom in the 4-fluorophenyl group could play a pivotal role in enhancing the compound's interaction with biological receptors.

One of the most exciting aspects of this compound is its potential application in drug discovery. Researchers are increasingly leveraging computational methods and high-throughput screening to identify molecules with therapeutic potential. The structural features of 4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide make it an attractive candidate for these studies. Its ability to interact with various biological targets suggests that it could be developed into a lead compound for new drugs.

Emerging research indicates that this compound may have applications beyond traditional pharmaceuticals. For instance, its structural motifs could be explored in materials science for developing new types of organic semiconductors or luminescent materials. The presence of both electron-donating and electron-withdrawing groups makes it a candidate for such applications.

The role of computational chemistry in understanding the behavior of complex molecules like this one cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. These predictions can then be tested experimentally, leading to a more efficient drug discovery process.

In conclusion, 4-chloro-N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)benzamide (CAS no: 921584-55-6) represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new ways to leverage such compounds, their impact on medicine and materials science is likely to grow.